amine hydrochloride CAS No. 2137660-64-9](/img/no-structure.png)
[(3,4-dihydro-1H-2-benzopyran-1-yl)methyl](methoxy)amine hydrochloride
Overview
Description
“(3,4-dihydro-1H-2-benzopyran-1-yl)methylamine hydrochloride” is a chemical compound with the CAS Number: 2137660-64-9 . It has a molecular weight of 229.71 . The IUPAC name for this compound is N-(isochroman-1-ylmethyl)-O-methylhydroxylamine hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H15NO2.ClH/c1-13-12-8-11-10-5-3-2-4-9 (10)6-7-14-11;/h2-5,11-12H,6-8H2,1H3;1H . This code can be used to generate a 3D structure of the molecule.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound [(3,4-dihydro-1H-2-benzopyran-1-yl)methyl](methoxy)amine hydrochloride involves the reaction of 3,4-dihydrocoumarin with formaldehyde and methoxyamine hydrochloride in the presence of a catalyst to form the desired product.", "Starting Materials": [ "3,4-dihydrocoumarin", "formaldehyde", "methoxyamine hydrochloride", "catalyst" ], "Reaction": [ "Step 1: Dissolve 3,4-dihydrocoumarin in a suitable solvent.", "Step 2: Add formaldehyde and methoxyamine hydrochloride to the reaction mixture.", "Step 3: Add a catalyst to the reaction mixture and stir at a suitable temperature for a suitable time.", "Step 4: Isolate the product by filtration or other suitable means.", "Step 5: Purify the product by recrystallization or other suitable means." ] } | |
CAS RN |
2137660-64-9 |
Product Name |
[(3,4-dihydro-1H-2-benzopyran-1-yl)methyl](methoxy)amine hydrochloride |
Molecular Formula |
C11H16ClNO2 |
Molecular Weight |
229.7 |
Purity |
95 |
Origin of Product |
United States |
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